Cas no 103293-93-2 (5-Pyrimidinecarboxylic acid,4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester)
103293-93-2 structure
Product Name:5-Pyrimidinecarboxylic acid,4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester
CAS No:103293-93-2
MF:C22H20N2O4
MW:376.405205726624
CID:1139891
Update Time:2024-07-27
5-Pyrimidinecarboxylic acid,4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid,4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester
- 5-Pyrimidinecarboxylic acid, 4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester
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- Inchi: 1S/C22H20N2O4/c1-4-28-22(26)18-14(2)23-20(16-8-6-5-7-9-16)24-19(18)15-10-12-17(13-11-15)21(25)27-3/h5-13H,4H2,1-3H3
- InChI Key: PKACNXSJFYEGDA-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC(C)=C(C(OCC)=O)C(C2=CC=C(C(OC)=O)C=C2)=N1
Computed Properties
- Exact Mass: 376.1424
Experimental Properties
- Density: 1.194±0.06 g/cm3(Predicted)
- Boiling Point: 474.5±45.0 °C(Predicted)
- PSA: 78.38
- pka: -0.31±0.39(Predicted)
5-Pyrimidinecarboxylic acid,4-[4-(methoxycarbonyl)phenyl]-6-methyl-2-phenyl-, ethyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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